Cas no 100155-47-3 (Diazinon-d10)

Diazinon-d10 Properties

Names and Identifiers

• Phosphorothioic acid,O,O-di(ethyl-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester (9CI)
• Diazinon (Diethyl-D10)
• Diazinon-(diethyl-d10)
• DIAZINON, [DIETHYL-D10]
• Diazinon-d10
• Diazinon-diethyl-d10
• Diazinon-d10 (diethyl-d10)100µg
• Oleodiazinon-d10
• NSC 8938-d10
• DIAZINON D10
• D10-Diazinon
• (DIETHYL D10) DIAZINON D10
• DIAZINON-D10 (DIETHYL-D10)
• O,O-Diethyl O-(2-isopropyl-6-Methyl-4-pyriMidinyl) phosphorothioate-d10
• Diazinon-D10 (99.0 ATOM% D)
• DIAZINON-DIETHYL-D10, 99 ATOM % D
• CS-0437227
• (6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-bis(1,1,2,2,2-pentadeuterioethoxy)-sulfanylidene-lambda5-phosphane
• HY-146534S
• F90725
• J-000054
• Phosphorothioic acid, O,O-di(ethyl-1,1,2,2,2-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester
• Diazinon D10 (diethyl D10) 100 microg/mL in Acetone
• Diazinon(diethyl-d10)
• Diazinon D10 (diethyl D10)
• 1ST20166
• Phosphorothioic acid, O,O-di(ethyl-1,1,2,2,2-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester; Phosphorothioic acid, O,O-di(ethyl-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester (9CI); O,O-Di(ethyl-1,1,2,2,2-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] phosphorothioate; Diazinon-d10; Diazinon D10 (diethyl D10)
• Phosphorothioic acid, O,O-di(ethyl-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester
• Diazinon-(diethyl-d10), analytical standard
• 100155-47-3
• O,O-Diethyl O-(2-isopropyl-6-methyl-4 pyrimidinyl) phosphorothioate-d10
• DTXSID80584030
• Diazinon-(diethyl-d10), 99 atom % D, 98% (CP)
• Diazinon- D10
• O,O-BIS[(1,1,2,2,2-(2)H?)ETHYL] O-2-ISOPROPYL-6-METHYLPYRIMIDIN-4-YL PHOSPHOROTHIOATE
• DA-72731
• (6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-bis(1,1,2,2,2-pentadeuterioethoxy)-sulfanylidene-
• Diazinon-d10 (diethyl-d10)
• DIAZINON (DIETHYL-D10)
• E5-phosphane
• +Expand

• MDL： MFCD00144095
• InChIKey： FHIVAFMUCKRCQO-HXOHQZFQSA-N
• Inchi： 1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-11-8-10(5)13-12(14-11)9(3)4/h8-9H,6-7H2,1-5H3/i1D3,2D3,6D2,7D2
• SMILES： S=P(OC([2H])([2H])C([2H])([2H])[2H])(OC([2H])([2H])C([2H])([2H])[2H])OC1=CC(C)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 314.16400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 314.16381817g/mol
• Heavy Atom Count: 19
• Complexity: 307
• Isotope Atom Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• LogP: 4.23530
• PSA: 95.37000
• Refractive Index: n20/D 1.4978(lit.)
• Boiling Point: 83-84 °C/0.002 mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Density: 1.152 g/mL at 25 °C